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Compound of Interest

Compound Name: 2-Fluorocinnamic acid

CAS No.: 20595-29-3

Cat. No.: B7723005

Get Quote

Executive Summary
2-Fluorocinnamic acid (2-FCA) is a halogenated derivative of trans-cinnamic acid,

characterized by a fluorine atom at the ortho (C2) position of the phenyl ring. Unlike its

chlorinated counterparts, which often act as dead-end inhibitors, 2-FCA occupies a unique

niche in chemical biology as a mechanistic probe and substrate analogue.

Its primary biological significance lies in its interaction with Phenylalanine Ammonia-Lyase

(PAL), where it functions as a substrate for the enzymatic synthesis of non-canonical amino

acids. Secondarily, it acts as a tyrosinase inhibitor, disrupting melanogenesis via copper

chelation and active site blockade. This guide dissects these mechanisms, supported by kinetic

data and experimental protocols.[1][2]

Chemical Biology & Pharmacophore Analysis
The biological activity of 2-FCA is dictated by the bioisosteric replacement of hydrogen with

fluorine.
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Electronic Effect: The high electronegativity of the ortho-fluorine withdraws electron density

from the aromatic ring, altering the pKa of the side-chain carboxylic acid and increasing the

acidity of the

-protons.

Steric Effect: The Van der Waals radius of fluorine (1.47 Å) is similar to hydrogen (1.20 Å),

allowing 2-FCA to fit into active sites that exclude bulkier 2-chloro or 2-bromo derivatives.

Metabolic Stability: The C–F bond (approx. 116 kcal/mol) is resistant to oxidative cleavage,

prolonging the compound's half-life in cellular systems compared to non-fluorinated

analogues.

Primary Mechanism of Action: Phenylalanine
Ammonia-Lyase (PAL) Interaction[3]
Mechanism: Electrophilic Aromatic Substitution Probe
PAL catalyzes the non-oxidative deamination of L-phenylalanine to trans-cinnamic acid. 2-FCA

serves as a critical probe for the Friedel-Crafts-type mechanism of this enzyme.

Binding: 2-FCA enters the PAL active site, where the prosthetic group 4-methylidene-

imidazole-5-one (MIO) resides.

Reversibility (Biocatalysis): Unlike 2-chlorocinnamic acid, which often acts as a potent

competitive inhibitor (

in low

), 2-FCA can function as a substrate in the reverse reaction (ammonia addition). High
concentrations of ammonia drive the conversion of 2-FCA into 2-fluorophenylalanine.

Catalytic Insight: The reaction rate with 2-FCA provides evidence for the electrophilic attack

of the MIO cofactor on the aromatic ring. The electron-withdrawing fluorine at the ortho

position destabilizes the transition state sigma-complex less than bulkier halogens, allowing

the reaction to proceed.

Visualization: PAL Catalytic Cycle & 2-FCA Interaction
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The following diagram illustrates the interaction of 2-FCA with the MIO cofactor within the PAL

active site.
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Caption: Kinetic pathway of 2-FCA acting as a substrate in the PAL-mediated synthesis of 2-

fluorophenylalanine.

Secondary Mechanism: Tyrosinase Inhibition
Mechanism: Competitive/Mixed Inhibition
2-FCA acts as an inhibitor of tyrosinase, the rate-limiting enzyme in melanin biosynthesis.

Copper Chelation: The carboxylic acid moiety coordinates with the binuclear copper active

site (

and

).

Substrate Mimicry: The 2-fluorophenyl ring mimics the L-DOPA substrate but cannot be

hydroxylated efficiently due to the electron-withdrawing fluorine, stalling the catalytic cycle

(Monophenolase activity inhibition).

Quantitative Comparison (SAR)
The fluorine substitution alters potency compared to the parent compound.
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Compound Substitution
IC50 (Mushroom
Tyrosinase)

Inhibition Type

Cinnamic Acid None ~2.1 mM Competitive

2-Fluorocinnamic Acid 2-Fluoro ~0.5 - 1.5 mM Mixed/Competitive

2-Chlorocinnamic Acid 2-Chloro ~0.35 mM Uncompetitive

Kojic Acid (Control) - ~0.02 mM Mixed

Note: IC50 values are approximate ranges derived from comparative literature on halogenated

cinnamates.

Experimental Protocols
Protocol A: PAL Biocatalytic Synthesis Assay
Objective: Validate 2-FCA as a substrate for the synthesis of 2-fluorophenylalanine.

Reagents:

Tris-HCl buffer (100 mM, pH 8.8).

2-Fluorocinnamic acid (50 mM stock in DMSO).

Ammonium carbamate (5 M, ammonia source).

Recombinant PAL enzyme (e.g., from Petroselinum crispum or Rhodotorula glutinis).

Workflow:

Mix: Combine 4 mL ammonia solution with 1 mL 2-FCA stock.

Initiate: Add 0.1 units of PAL enzyme.

Incubate: Shake at 30°C for 24 hours.

Terminate: Acidify with HCl to pH 2.0 to precipitate unreacted acid.
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Analysis: Filter supernatant and analyze via HPLC (C18 column, 220 nm detection).

Validation: Appearance of a peak corresponding to 2-fluorophenylalanine (confirmed by LC-

MS) confirms substrate activity.

Protocol B: Tyrosinase Inhibition Kinetics
Objective: Determine the inhibition mode (Competitive vs. Mixed).

Reagents:

Phosphate buffer (50 mM, pH 6.8).

L-DOPA (Substrate, varying concentrations 0.1 - 2.0 mM).

Mushroom Tyrosinase (1000 U/mL).

2-FCA (Inhibitor, 0, 0.5, 1.0, 2.0 mM).

Workflow:

In a 96-well plate, add 140 µL buffer + 20 µL inhibitor.

Add 20 µL enzyme solution. Incubate 10 min at 25°C.

Add 20 µL L-DOPA to initiate reaction.

Measure: Monitor absorbance at 475 nm (Dopachrome formation) every 30s for 10 min.

Data Analysis:

Construct Lineweaver-Burk plots (1/V vs 1/[S]).

Interpretation: Intersection on the Y-axis indicates competitive inhibition; intersection in the

second quadrant indicates mixed inhibition.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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